Cas no 1806021-90-8 (Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806021-90-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4799214
• Update Time: 2023-08-17

Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)4-2-3-12-6(5(4)9)7(10)11/h2-3,7H,1H3
• InChI Key： PPLHJZLBVWAFCV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 39.2